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Compound of Interest

Compound Name: ZINC13466751

Cat. No.: B2989913 Get Quote

Researchers, scientists, and drug development professionals are advised that comprehensive

technical data, including experimental protocols and quantitative information for the compound

ZINC13466751, is not publicly available. Searches for dedicated whitepapers, in-depth

technical guides, and specific experimental assays related to ZINC13466751 have yielded no

specific results.

While information for the specific identifier ZINC13466751 is not available, data for a closely

related compound, identified under different database accession numbers, has been retrieved.

It is crucial to note that this information may not be directly applicable to ZINC13466751.

Compound Identification
Initial searches for ZINC13466751 led to the identification of a compound with the following

details:

Identifier IUPAC Name SMILES String

CID 62846

sodium;zinc;2-

[bis(carboxylatomethyl)amino]a

cetate

C(C(=O)[O-])N(CC(=O)

[O-])CC(=O)[O-].[Na+].[Zn+2]

[1]

It is important to highlight that the ZINC database entry associated with a similar ID

(ZINC33030613) has been revoked[2].
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Experimental Protocols and Data
A thorough search for experimental protocols, quantitative data, and associated signaling

pathways for ZINC13466751 did not return any specific findings. General information on the

roles of zinc in biological systems, such as in zinc finger proteins and cellular signaling, is

available but does not pertain directly to this molecule[3][4][5].

Signaling Pathways and Visualization
Due to the absence of specific experimental data linking ZINC13466751 to any biological

pathways, the creation of a relevant signaling pathway diagram as requested is not possible.

In conclusion, the core requirements for an in-depth technical guide on ZINC13466751,

including data presentation in tables, detailed experimental protocols, and visualization of

signaling pathways, cannot be fulfilled due to the lack of publicly available scientific literature

and data for this specific compound. Researchers are encouraged to consult primary chemical

and biological databases for any future updates on this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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